8-(2-Morpholinoethyl)-8-azabicyclo[3.2.1]octan-3-one

• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 8-(2-morpholin-4-ylethyl)-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C13H22N2O2/c16-13-9-11-1-2-12(10-13)15(11)4-3-14-5-7-17-8-6-14/h11-12H,1-10H2
• InChI Key: GNTXBBSAKCQPTO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(=O)CC1N2CCN3CCOCC3

Description

8-(2-Morpholinoethyl)-8-azabicyclo[3.2.1]octan-3-one is a useful research compound. Its molecular formula is C13H22N2O2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 16.2 ml of 2,5-dimethoxytetrahydrofuran in 50 ml of water was added 6 ml of conc. hydrochloric acid. The mixture was stirred at room temperature for 20 minutes. Thereafter, 150 ml of water, 25 ml of 1-(2-aminoethyl)morpholine, 20 ml of conc. hydrochloric acid and 20.1 g of 1,3-acetonedicarboxylic acid were successively added to the reaction mixture. Furthermore, a solution of 8.8 g of Na2HPO4 and 2.5 g of sodium hydroxide in 100 ml of water was added to the mixture. Thereafter the pH was adjusted to the range of 2 to 3. After stirring overnight at room temperature, the reaction solution was washed with chloroform. Potassium carbonate was added to the mixture to render alkaline, followed by extraction with chloroform. The organic layer was washed with water and then dried over anhydrous sodium sulfate. The solvent was then distilled off. The residue was purified by silica gel column chromatography (chloroform:NH3 -saturated methanol=20:1) to give 26.7 g of 8-(2-morpholinoethyl)-8-azabicyclo[3.2.1]octan-3-one.